Cas no 2228354-20-7 (5-4-(diethylamino)phenyl-1H-imidazol-2-amine)

• Product Name: 5-4-(diethylamino)phenyl-1H-imidazol-2-amine
• CAS No: 2228354-20-7
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5970057
• PubChem ID: 165967103
• Update Time: 2025-06-11

5-4-(diethylamino)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(diethylamino)phenyl-1H-imidazol-2-amine
• 2228354-20-7
• EN300-1765743
• 5-[4-(diethylamino)phenyl]-1H-imidazol-2-amine

• Inchi： 1S/C13H18N4/c1-3-17(4-2)11-7-5-10(6-8-11)12-9-15-13(14)16-12/h5-9H,3-4H2,1-2H3,(H3,14,15,16)
• InChI Key： RKHUXEKSGWIPGE-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(C2=CN=C(N)N2)=CC=1

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.9Ų

Additional information on 5-4-(diethylamino)phenyl-1H-imidazol-2-amine

Introduction to 5-4-(diethylamino)phenyl-1H-imidazol-2-amine (CAS No: 2228354-20-7)

5-4-(diethylamino)phenyl-1H-imidazol-2-amine, identified by the CAS number 2228354-20-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a phenyl ring substituted with a diethylamino group and an imidazole moiety, which together contribute to its unique chemical properties and biological activity. The imidazole ring, a common scaffold in many bioactive molecules, is known for its role in various pharmacological interactions, while the diethylamino group enhances lipophilicity and solubility, making it a valuable candidate for drug development.

The synthesis of 5-4-(diethylamino)phenyl-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the phenyl ring, followed by the introduction of the imidazole ring through condensation or cyclization reactions. The incorporation of the diethylamino group is often achieved through nucleophilic substitution or reductive amination, depending on the synthetic route chosen. Advanced techniques such as transition-metal catalysis have been employed to optimize these steps, improving efficiency and reducing byproduct formation.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-4-(diethylamino)phenyl-1H-imidazol-2-amine. Preliminary studies have suggested that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of both the imidazole and diethylamino groups makes it a versatile scaffold for designing molecules that can interact with multiple biological targets. For instance, the imidazole moiety has been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, the diethylamino group can enhance binding affinity to certain receptors, making it useful in developing central nervous system (CNS) therapeutics.

One of the most exciting areas of research involving 5-4-(diethylamino)phenyl-1H-imidazol-2-amine is its potential application in oncology. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The imidazole ring is particularly important in this context, as it can interfere with the activity of enzymes like poly(ADP-ribose) polymerase (PARP), which are overexpressed in certain tumor types. Furthermore, the diethylamino group can enhance drug delivery systems, allowing for targeted delivery to cancerous tissues while minimizing side effects on healthy cells.

The development of novel drug candidates often requires extensive characterization to understand their physicochemical properties and metabolic stability. In this regard, 5-4-(diethylamino)phenyl-1H-imidazol-2-amine has been subjected to various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational dynamics. Additionally, computational methods such as molecular docking and molecular dynamics simulations have been used to predict how this compound interacts with biological targets at the atomic level. This information is crucial for optimizing its pharmacological profile and designing more effective derivatives.

Another area where 5-4-(diethylamino)phenyl-1H-imidazol-2-amine shows promise is in neurodegenerative diseases research. The imidazole ring has been found to have neuroprotective effects against oxidative stress and excitotoxicity, which are hallmark features of conditions like Alzheimer's disease and Parkinson's disease. The diethylamino group can also enhance blood-brain barrier penetration, allowing for better therapeutic efficacy. Preclinical studies have demonstrated that this compound can attenuate cognitive decline and motor dysfunction in animal models of neurodegeneration. These findings highlight its potential as a lead compound for developing new treatments for these debilitating diseases.

The synthesis and application of 5-4-(diethylamino)phenyl-1H-imidazol-2-amine also contribute to advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce environmental impact. For example, catalytic methods using recyclable ligands and solvent-free reactions have been explored to improve efficiency. Additionally, biocatalytic approaches employing enzymes as catalysts have been investigated for their high selectivity and mild reaction conditions. These innovations not only enhance the sustainability of drug production but also align with global efforts to promote environmentally friendly chemical processes.

In conclusion,5 - 4 - (diethylamino) phenyl - 1 H - imidazol - 2 - amine (CAS No: 2228354 - 20 - 7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting various diseases, including cancer and neurodegenerative disorders. Ongoing studies continue to uncover new therapeutic applications and synthetic strategies for this molecule, reinforcing its importance in medicinal chemistry. As research progresses,5 - 4 - (diethylamino) phenyl - 1 H - imidazol - 2 - amine is poised to play a crucial role in shaping future treatments and improving patient outcomes.